Cas no 626218-03-9 (2-(3-Cyano-1H-indol-1-yl)acetic acid)
626218-03-9 structure
Product Name:2-(3-Cyano-1H-indol-1-yl)acetic acid
CAS No:626218-03-9
MF:C11H8N2O2
MW:200.193422317505
MDL:MFCD03306285
CID:1070890
PubChem ID:652683
Update Time:2025-04-20
2-(3-Cyano-1H-indol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Cyano-1H-indol-1-yl)acetic acid
- (3-Cyano-indol-1-yl)-acetic acid
- DB-337282
- (3-cyano-1H-indol-1-yl)acetic acid
- 2-(3-Cyano-1H-indol-1-yl)aceticacid
- 626218-03-9
- SCHEMBL14884740
- (3-cyanoindol-1-yl)acetic acid
- BAB21803
- MLS000032236
- HMS2348E09
- 2-(3-cyanoindol-1-yl)acetic acid
- EN300-9249964
- G28820
- (3-cyano-indol-1-yl)-acetic acid, AldrichCPR
- SR-01000319230
- AKOS000111870
- 2-(3-cyano-1-indolyl)acetic acid
- BDBM43545
- SR-01000319230-1
- CHEMBL1384888
- cid_652683
- SMR000013848
- 2-(3-cyanoindol-1-yl)ethanoic acid
- STK140809
- 1H-INDOLE-1-ACETIC ACID, 3-CYANO-
- F1913-0245
-
- MDL: MFCD03306285
- Inchi: 1S/C11H8N2O2/c12-5-8-6-13(7-11(14)15)10-4-2-1-3-9(8)10/h1-4,6H,7H2,(H,14,15)
- InChI Key: ABOATQKEOFCUPN-UHFFFAOYSA-N
- SMILES: OC(CN1C=C(C#N)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 200.058577502g/mol
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66Ų
2-(3-Cyano-1H-indol-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011017-1g |
(3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 1g |
5005.0CNY | 2021-07-05 | ||
| TRC | C981793-10mg |
(3-Cyano-indol-1-yl)-acetic Acid |
626218-03-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C981793-50mg |
(3-Cyano-indol-1-yl)-acetic Acid |
626218-03-9 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C981793-100mg |
(3-Cyano-indol-1-yl)-acetic Acid |
626218-03-9 | 100mg |
$ 210.00 | 2022-06-06 | ||
| Matrix Scientific | 011017-1g |
(3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 1g |
$308.00 | 2023-09-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011017-1g |
(3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 1g |
5005CNY | 2021-05-07 | ||
| Chemenu | CM241335-5g |
2-(3-Cyano-1H-indol-1-yl)acetic acid |
626218-03-9 | 95% | 5g |
$825 | 2021-08-04 | |
| Chemenu | CM241335-1g |
2-(3-Cyano-1H-indol-1-yl)acetic acid |
626218-03-9 | 95% | 1g |
$326 | 2023-02-02 | |
| Fluorochem | 031665-250mg |
3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 250mg |
£160.00 | 2022-03-01 | ||
| Fluorochem | 031665-2g |
3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 2g |
£505.00 | 2022-03-01 |
2-(3-Cyano-1H-indol-1-yl)acetic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
626218-03-9 (2-(3-Cyano-1H-indol-1-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk